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Compound of Interest

Compound Name: Nandrolone undecylate

Cat. No.: B159588

The safe and compliant disposal of Nandrolone undecylate, a Schedule Il controlled
substance, is a critical component of laboratory safety and regulatory adherence.[1] Improper
disposal poses risks of environmental contamination and diversion for illicit use. This guide
provides essential, step-by-step procedures for researchers, scientists, and drug development
professionals to manage and dispose of Nandrolone undecylate waste in accordance with
U.S. Drug Enforcement Administration (DEA) regulations and institutional best practices.

Core Principle: Segregation and Secure Management

Proper disposal begins with the correct identification and segregation of waste streams.
Nandrolone undecylate, as a controlled substance, must never be disposed of via standard
laboratory drains or regular trash.[2][3] It requires a dedicated and documented disposal
pathway to ensure it is rendered non-retrievable.[1]

Disposal Procedures for Nandrolone Undecylate

The mandated procedure for disposing of expired, unwanted, or damaged Nandrolone
undecylate with recoverable amounts is through a DEA-registered reverse distributor.[1][2]
Research institutions typically manage this process through their Environmental Health &
Safety (EHS) department.

Step 1: Identification and Segregation

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b159588?utm_src=pdf-interest
https://www.benchchem.com/product/b159588?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/product/b159588?utm_src=pdf-body
https://www.benchchem.com/product/b159588?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/product/b159588?utm_src=pdf-body
https://www.benchchem.com/product/b159588?utm_src=pdf-body
https://www.benchchem.com/product/b159588?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

« ldentify Waste: Clearly identify all Nandrolone undecylate materials destined for disposal.
This includes expired or unwanted bulk containers, unused vials, or preparations made in
error.[3]

o Label for Disposal: Attach a clear label to the container, such as "EXPIRED - FOR
DISPOSAL" or "WASTE - DO NOT USE".[2]

e Segregate from Active Stock: Physically separate the waste materials from your active
inventory within your secure controlled substance storage location (e.g., lock box or safe).[2]
This prevents accidental use and is a key compliance step.

Step 2: Contacting Your Institution's EHS Office

« Initiate Disposal Request: Contact your institution's EHS department to schedule a pickup for
controlled substance waste.[2][4] They will provide specific instructions and required
documentation.

o Complete Inventory Forms: You will likely be required to complete a controlled substance
inventory or disposal form.[2][5] This document details the drug name, concentration,
guantity, and container size. Accuracy is critical for regulatory compliance.

o Schedule Pickup: The EHS office will coordinate the pickup of the waste material.[3][5]

Step 3: Documenting the Transfer

e Chain of Custody: During pickup, you will sign a chain of custody form provided by the EHS
representative or the reverse distributor.[2] This form documents the transfer of the controlled
substance.

o Retain Records: Keep a copy of the signed transfer or disposal form with your controlled
substance records.[2][5] This documentation is essential for DEA audits. For Schedule Il
substances, a record of the date, manner of disposal, and quantity is required.[1]

Handling Different Waste Streams

The nature of the waste dictates the precise disposal path. The following table summarizes
common scenarios in a research setting.
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Waste Type

Description

Proper Disposal Procedure

Expired/Unwanted Inventory

Unused vials, expired dilutions,
or containers with recoverable

contents.

Must be transferred to a DEA-
registered reverse distributor
via your institution's EHS

department for destruction.[2]

"Recoverable" Waste

Significant residual amounts of
Nandrolone undecylate that

can be drawn from a container.

Collect and manage as

"Expired/Unwanted Inventory."
Wasting must be witnessed by
two authorized personnel and

documented.[2]

"Non-Recoverable" Residuals

Empty containers or syringes
where the residual amount

cannot be drawn out.[2]

May be discarded in a
biohazard sharps container.
The container balance should
be zeroed out on the usage log

upon disposal.[2]

Contaminated Labware

Items like gloves, bench paper,
or empty vials contaminated

with trace amounts.

Dispose of as trace hazardous
waste in the appropriate
container (often a dedicated
NIOSH HD or chemotherapy

waste container).[6]

Spill Residue

Materials used to clean up a

spill of Nandrolone undecylate.

Dispose of all cleanup
materials into a designated
hazardous drug waste

container.[6]

Important Note: Unacceptable disposal methods for recoverable amounts of controlled

substances include flushing down the sink, mixing with cat litter, or discarding in a sharps

container.[2][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Nandrolone undecylate in a laboratory setting.
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Caption: Workflow for the disposal of Nandrolone undecylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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